Cas no 2172477-76-6 (3-Methoxy-1-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyrrolidine)

• Product Name: 3-Methoxy-1-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyrrolidine
• CAS No: 2172477-76-6
• MF: C₁₁H₁₆F₃NO
• MW: 235.246053695679
• CID: 5791229
• PubChem ID: 165606997
• Update Time: 2025-06-09

3-Methoxy-1-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyrrolidine
• 2172477-76-6
• EN300-1615291
• 3-Methoxy-1-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyrrolidine

• Inchi： 1S/C11H16F3NO/c1-5-9(2,3)15-7-6-10(8-15,16-4)11(12,13)14/h1H,6-8H2,2-4H3
• InChI Key： CXAYDPQEFKIJKH-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(C(C#C)(C)C)C1)OC)(F)F

Computed Properties

• Exact Mass: 235.11839862g/mol
• Monoisotopic Mass: 235.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.5Ų

Additional information on 3-Methoxy-1-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyrrolidine

Introduction to 3-Methoxy-1-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyrrolidine (CAS No. 2172477-76-6) and Its Emerging Applications in Chemical Biology

The compound 3-Methoxy-1-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyrrolidine (CAS No. 2172477-76-6) represents a fascinating molecule in the realm of chemical biology, characterized by its intricate structural framework and potential biological activities. This heterocyclic compound, featuring a pyrrolidine core adorned with functional groups such as a methoxy moiety, an alkyne substituent, and a trifluoromethyl group, has garnered attention due to its unique chemical properties and promising applications in drug discovery and medicinal chemistry.

Recent advancements in the field of medicinal chemistry have highlighted the significance of multifunctional scaffolds in the design of novel therapeutic agents. The structural features of 3-Methoxy-1-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyrrolidine make it an attractive candidate for further exploration. The presence of the trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, alongside the electron-withdrawing nature of the alkyne substituent, contributes to the compound's potential as a bioactive molecule.

In particular, the pyrrolidine ring is a privileged scaffold in drug design, frequently encountered in a wide range of bioactive compounds. Its three-dimensional structure allows for optimal interactions with biological targets, making it a versatile platform for developing small-molecule inhibitors and agonists. The methoxy group attached to the pyrrolidine ring introduces additional functionality, enabling further derivatization and fine-tuning of biological activity.

Recent studies have demonstrated that compounds incorporating both alkyne and trifluoromethyl moieties exhibit enhanced pharmacological properties. For instance, the combination of these groups has been shown to improve solubility, bioavailability, and target specificity. This has spurred interest in exploring derivatives of 3-Methoxy-1-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyrrolidine as potential leads for therapeutic intervention.

The alkyne functionality in this compound not only contributes to its structural complexity but also opens up possibilities for further chemical modifications. Alkynes are versatile handles that can be used for cross-coupling reactions, allowing chemists to introduce diverse substituents and explore new chemical space. This flexibility makes 3-Methoxy-1-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyrrolidine a valuable starting point for synthetic chemistry investigations aimed at generating novel bioactive molecules.

Moreover, the electronic properties of the trifluoromethyl group play a crucial role in modulating the reactivity and biological activity of the compound. The electron-withdrawing effect of fluorine atoms enhances the electrophilicity of adjacent functional groups, facilitating interactions with biological targets such as enzymes and receptors. This has been exploited in various drug discovery campaigns to develop high-affinity binders with improved pharmacokinetic profiles.

Current research efforts are focused on leveraging computational methods and high-throughput screening techniques to identify promising derivatives of 3-Methoxy-1-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyrrolidine. By integrating experimental data with computational modeling, researchers aim to accelerate the discovery process and identify novel compounds with enhanced therapeutic potential. These studies highlight the importance of interdisciplinary approaches in modern drug discovery.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. Additionally, its ability to undergo diverse chemical transformations opens up possibilities for exploring new synthetic pathways and methodologies.

In conclusion, 3-Methoxy-1-(2-methylbut-3-yn-2-yl)-3-(trifluoromethyl)pyrrolidine (CAS No. 2172477-76-6) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its multifunctional framework, combining a pyrrolidine core with various substituents such as a methoxy, alkyne, and trifluoromethyl group, makes it an attractive candidate for further exploration. Ongoing research efforts are expected to uncover new applications and derivatives of this compound, contributing to advancements in medicinal chemistry and related fields.